Cas no 851885-27-3 ((2R)-1-(thiophen-3-yl)propan-2-ol)

• Product Name: (2R)-1-(thiophen-3-yl)propan-2-ol
• CAS No: 851885-27-3
• MF: C₇H₁₀OS
• MW: 142.218700885773
• CID: 5711664
• PubChem ID: 58852346
• Update Time: 2025-07-30

(2R)-1-(thiophen-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1-(THIOPHEN-3-YL)PROPAN-2-OL
• (2R)-1-(Thiophen-3-yl)propan-2-ol
• SCHEMBL9071081
• EN300-1847084
• 851885-27-3
• (2R)-1-thiophen-3-ylpropan-2-ol
• 3-Thiopheneethanol, α-methyl-, (αR)-
• (2R)-1-(thiophen-3-yl)propan-2-ol

• Inchi： 1S/C7H10OS/c1-6(8)4-7-2-3-9-5-7/h2-3,5-6,8H,4H2,1H3/t6-/m1/s1
• InChI Key： TZNKFBAAGCSCIX-ZCFIWIBFSA-N
• SMILES： S1C=CC(=C1)C[C@@H](C)O

Computed Properties

• Exact Mass: 142.04523611g/mol
• Monoisotopic Mass: 142.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 224.5±15.0 °C(Predicted)
• pka: 14.99±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds